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Compound of Interest

Compound Name: 5-Decynedial

Cat. No.: B15409218

For the attention of: Researchers, scientists, and drug development professionals.
Subject: Elucidation of CAS Number and Molecular Weight for C10 Alkynes and Alkenals

This document provides a concise summary of the Chemical Abstracts Service (CAS) number
and molecular weight for 5-Decyne, a symmetrical alkyne, and related C10 compounds, 5-
Decenal and 1,5-Decadiyne. An extensive search for "5-Decynedial” did not yield a
corresponding registered compound, suggesting it may be a novel or incorrectly named
substance. The information herein is intended to provide data on structurally similar and
potentially relevant molecules.

Physicochemical Data Summary

The fundamental physicochemical properties of 5-Decyne, 5-Decenal, and 1,5-Decadiyne are
presented in the table below for comparative analysis.

Molecular Weight (

Compound CAS Number Molecular Formula

g/mol )
5-Decyne 1942-46-7 CioH1s 138.25[1][2]
5-Decenal Not Found C10H180 154.25[3]
1,5-Decadiyne Not Found CioH14 134.22[4]
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Logical Relationship of Compounds

The following diagram illustrates the structural relationship between the identified compounds,
highlighting the key functional group differences.
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Caption: Structural relationships between identified C10 compounds and the hypothetical 5-
Decynedial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The biological activity of the histidine-containing diketopiperazines cyclo(His-Ala) and
cyclo(His-Gly) - PubMed [pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Recent advances in the chemo-biological characterization of decalin natural products and
unraveling of the workings of Diels—Alderases - PMC [pmc.ncbi.nlm.nih.gov]

4. Facile Synthesis of 5-Arylidene Thiohydantoin by Sequential Sulfonylation/Desulfination
Reaction - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15409218?utm_src=pdf-body-img
https://www.benchchem.com/product/b15409218?utm_src=pdf-body
https://www.benchchem.com/product/b15409218?utm_src=pdf-body
https://www.benchchem.com/product/b15409218?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16797105/
https://pubmed.ncbi.nlm.nih.gov/16797105/
https://www.mdpi.com/1420-3049/27/19/6340
https://pmc.ncbi.nlm.nih.gov/articles/PMC9055775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9055775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3709795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3709795/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15409218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Note: Physicochemical Properties of 5-
Decyne, 5-Decenal, and 1,5-Decadiyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15409218#5-decynedial-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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